tert-butyl N-(1-cyclopropanecarbonylcyclopentyl)carbamate
Cat. No. B8500054
M. Wt: 253.34 g/mol
InChI Key: ZFODQXHVYQGTRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08329699B2
Procedure details
In a 10 mL round-bottomed flask (1-cyclopropanecarbonyl-cyclopentyl)-carbamic acid tert-butyl ester (61 mg, 0.24 mmol) was dissolved in 1.0 M HCl solution in MeOH (1.5 mL, 1.5 mmol). The reaction mixture was stirred at room temperature overnight then concentrated under reduced pressure to afford 45 mg (98%) of (1-amino-cyclopentyl)-cyclopropyl-methanone hydrochloride as a white solid.
Quantity
61 mg
Type
reactant
Reaction Step One
Yield
98%
Identifiers
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REACTION_CXSMILES
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C(OC(=O)[NH:7][C:8]1([C:13]([CH:15]2[CH2:17][CH2:16]2)=[O:14])[CH2:12][CH2:11][CH2:10][CH2:9]1)(C)(C)C.CO.[ClH:21]>>[ClH:21].[NH2:7][C:8]1([C:13]([CH:15]2[CH2:17][CH2:16]2)=[O:14])[CH2:12][CH2:11][CH2:10][CH2:9]1 |f:3.4|
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Inputs
Step One
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Name
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Quantity
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61 mg
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(NC1(CCCC1)C(=O)C1CC1)=O
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Name
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Quantity
|
1.5 mL
|
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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then concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
|
Cl.NC1(CCCC1)C(=O)C1CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 45 mg | |
| YIELD: PERCENTYIELD | 98% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
